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Compound of Interest

Compound Name: 2,3-Dimethyl-6-nitroaniline

Cat. No.: B184222

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, personal protective equipment (PPE)
requirements, and operational and disposal plans for handling 2,3-Dimethyl-6-nitroaniline.
Adherence to these procedures is crucial for ensuring laboratory safety and minimizing
exposure risks.

Hazard Identification and Chemical Properties

2,3-Dimethyl-6-nitroaniline is a chemical compound that requires careful handling due to its
potential hazards. While specific toxicity data for this exact compound is limited in the provided
search results, related nitroaniline compounds are known to be toxic if swallowed, in contact
with skin, or if inhaled.[1][2] It is prudent to treat 2,3-Dimethyl-6-nitroaniline with a high
degree of caution.

Key Physical and Chemical Properties:
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Property Value Source
Molecular Formula C8H10N202 [3]
Molecular Weight 166.18 g/mol [3114]
Melting Point 117-120 °C [5]
Appearance Brown Powder/Solid [6]
Solubility Soluble in water, ethanol, and 5]

acetone.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2,3-Dimethyl-6-nitroaniline to prevent

personal contact, including inhalation and skin absorption.[7]

PPE Category

Specifications

Standards/References

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

EN 166, 29 CFR 1910.133[8]
[O][10][11]

Skin Protection

- Impervious protective clothing
(e.g., lab coat).- Chemical-
resistant gloves (consult
manufacturer data for specific

material compatibility).

General laboratory practice[8]
[9][10]

Respiratory Protection

- For weighing and handling
solids: A NIOSH/MSHA or
European Standard EN 149
approved respirator should be
used if dust formation is likely
or if working outside of a
chemical fume hood.[8][10][11]

NIOSH, EN 149

Operational Plan for Safe Handling
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A systematic approach to handling 2,3-Dimethyl-6-nitroaniline from receipt to disposal is
essential for laboratory safety.

3.1. Receiving and Storage
 Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[7]
[9] Keep away from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, acid chlorides, and chloroformates.[8] Store locked up.[7][12]

3.2. Experimental Procedures

e Engineering Controls: Always handle 2,3-Dimethyl-6-nitroaniline in a well-ventilated area,
preferably within a chemical fume hood.[7][8] Ensure that eyewash stations and safety
showers are readily accessible.[8]

e Handling Solid Form:

[¢]

Don all required PPE as specified in the table above.

[e]

To minimize dust generation, use dry clean-up procedures.[7] Avoid creating dust clouds.

[e]

Weigh the required amount in a fume hood or a ventilated balance enclosure.

o

After handling, wash hands and any exposed skin thoroughly with soap and water.[6][7]
[12]

o Handling Solutions:
o Wear appropriate PPE, including chemical-resistant gloves and eye protection.
o When dissolving the solid, add the solid to the solvent slowly to avoid splashing.
o Conduct all work with solutions in a chemical fume hood.

3.3. Spill Management
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e Minor Spills (Solid):

Ensure the area is well-ventilated.

o

[¢]

Wearing appropriate PPE, sweep up the spilled solid, avoiding dust generation.[7][8]

[¢]

Place the collected material into a suitable, labeled container for disposal.[7]

[e]

Clean the spill area with a damp cloth or paper towel, and place the cleaning materials in
the hazardous waste container.

e Minor Spills (Liquid):
o Absorb the spill with an inert material (e.g., vermiculite, sand).
o Collect the absorbed material into a labeled container for disposal.
o Wash the spill area with soap and water.[7]
Waste Disposal Plan
Contaminated materials and waste must be handled as hazardous waste.

o Waste Collection: Collect all waste material, including contaminated PPE (gloves, etc.), in a
suitable, labeled, and sealed container.[7]

» Disposal: Dispose of the waste through an authorized hazardous waste disposal facility.[6][7]
[12] Do not dispose of it down the drain or in the regular trash.[8][13]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and decision points in the safe handling and
disposal workflow for 2,3-Dimethyl-6-nitroaniline.
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Workflow for Handling 2,3-Dimethyl-6-nitroaniline
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Caption: Logical workflow for the safe handling and disposal of 2,3-Dimethyl-6-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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